Cas no 1498788-76-3 (1-(6-(4-Chlorophenyl)-2-methylpyridin-3-yl)ethanamine)

1-(6-(4-Chlorophenyl)-2-methylpyridin-3-yl)ethanamine is a specialized organic compound featuring a pyridine core substituted with a 4-chlorophenyl group and a methyl group, along with an ethanamine side chain. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the chlorophenyl moiety enhances its potential for further functionalization, while the ethanamine group offers versatility in derivatization. Its well-defined molecular architecture ensures consistent performance in targeted applications, particularly in the development of bioactive molecules. The compound is characterized by high purity and stability, meeting rigorous standards for research and industrial use.

1-(6-(4-Chlorophenyl)-2-methylpyridin-3-yl)ethanamine structure

1498788-76-3 structure

Product Name:1-(6-(4-Chlorophenyl)-2-methylpyridin-3-yl)ethanamine

CAS No:1498788-76-3

MF:C₁₄H₁₅ClN₂

MW:246.735302209854

CID:4827587

Update Time:2025-06-30

1-(6-(4-Chlorophenyl)-2-methylpyridin-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

- 1-(6-(4-Chlorophenyl)-2-methylpyridin-3-yl)ethanamine
- AK673066
- Inchi： 1S/C14H15ClN2/c1-9(16)13-7-8-14(17-10(13)2)11-3-5-12(15)6-4-11/h3-9H,16H2,1-2H3
- InChI Key： LTZGVSRIABKQAM-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1=CC=C(C(C)=N1)C(C)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 238
XLogP3: 2.8
Topological Polar Surface Area: 38.9

1-(6-(4-Chlorophenyl)-2-methylpyridin-3-yl)ethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029197704-1g	1-(6-(4-Chlorophenyl)-2-methylpyridin-3-yl)ethanamine	1498788-76-3	97%	1g	1,015.05 USD	2021-06-01
Alichem	A029197704-5g	1-(6-(4-Chlorophenyl)-2-methylpyridin-3-yl)ethanamine	1498788-76-3	97%	5g	2,680.00 USD	2021-06-01

1-(6-(4-Chlorophenyl)-2-methylpyridin-3-yl)ethanamine Related Literature

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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
2. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 1-(6-(4-Chlorophenyl)-2-methylpyridin-3-yl)ethanamine

Comprehensive Overview of 1-(6-(4-Chlorophenyl)-2-methylpyridin-3-yl)ethanamine (CAS No. 1498788-76-3): Properties, Applications, and Research Insights

1-(6-(4-Chlorophenyl)-2-methylpyridin-3-yl)ethanamine, with the CAS number 1498788-76-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of substituted pyridines, which are known for their versatile applications in drug discovery and material science. The presence of a 4-chlorophenyl group and a methylpyridine moiety in its structure contributes to its unique chemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyridine derivatives like 1-(6-(4-Chlorophenyl)-2-methylpyridin-3-yl)ethanamine has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a pharmacophore in central nervous system (CNS) drug candidates. The compound's amine functionality and aromatic chlorophenyl group enhance its binding affinity to biological targets, a feature often explored in neuropharmacology and oncology research.

The synthesis of CAS 1498788-76-3 involves multi-step organic reactions, including cross-coupling and reductive amination techniques. Its molecular weight and logP value suggest favorable pharmacokinetic properties, a topic frequently searched by medicinal chemists. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its structural integrity, ensuring reproducibility in lab-scale and industrial applications.

From an industrial perspective, 1-(6-(4-Chlorophenyl)-2-methylpyridin-3-yl)ethanamine aligns with the growing trend of green chemistry and sustainable synthesis. Optimized routes using catalytic methods or biocatalysts reduce waste generation, addressing environmental concerns raised in ACS Sustainable Chemistry forums. This resonates with the increasing user searches for eco-friendly chemical processes and FDA-compliant intermediates.

Emerging studies highlight its utility in structure-activity relationship (SAR) studies for G-protein-coupled receptors (GPCRs), a hot topic in AI-driven drug design. Computational models leveraging machine learning often incorporate such compounds to predict bioavailability and target selectivity. These aspects are highly searched in PubMed and Google Scholar, reflecting the compound's relevance in cutting-edge research.

Quality control of 1498788-76-3 adheres to ICH guidelines, with HPLC purity thresholds exceeding 98%. Such standards cater to the pharmaceutical industry's demand for high-purity building blocks, a frequently queried term in chemical procurement databases. Storage recommendations typically emphasize anhydrous conditions and light-sensitive packaging to maintain stability.

In conclusion, 1-(6-(4-Chlorophenyl)-2-methylpyridin-3-yl)ethanamine exemplifies the intersection of medicinal chemistry and process optimization. Its CAS registry (1498788-76-3) serves as a pivotal reference for researchers exploring heterocyclic compound libraries or lead optimization strategies. As the scientific community prioritizes targeted drug delivery and personalized medicine, this compound's role is poised to expand further.